![molecular formula C15H23NO3 B294872 1-(Diethylamino)propan-2-yl 2-methoxybenzoate](/img/structure/B294872.png)
1-(Diethylamino)propan-2-yl 2-methoxybenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(Diethylamino)propan-2-yl 2-methoxybenzoate, also known as Tetracaine, is a local anesthetic commonly used in medical procedures. It is a potent and long-acting ester-type anesthetic that is used to numb the skin and mucous membranes. Tetracaine is a widely used anesthetic due to its efficacy, low toxicity, and long duration of action.
Mechanism of Action
1-(Diethylamino)propan-2-yl 2-methoxybenzoate works by blocking voltage-gated sodium channels, which are responsible for the conduction of pain signals. It also inhibits the release of neurotransmitters such as acetylcholine and norepinephrine, which are involved in pain perception.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It can cause vasodilation, decrease heart rate, and lower blood pressure. It can also cause respiratory depression and muscle relaxation.
Advantages and Limitations for Lab Experiments
1-(Diethylamino)propan-2-yl 2-methoxybenzoate is a useful tool for investigating the role of ion channels in pain sensation and developing new analgesic drugs. Its long duration of action and low toxicity make it a popular choice for local anesthesia. However, its potency and long duration of action can also be a limitation, as it can cause prolonged numbness and interfere with normal physiological processes.
Future Directions
There are several future directions for research on 1-(Diethylamino)propan-2-yl 2-methoxybenzoate. One area of interest is the development of new analgesic drugs based on the mechanism of action of this compound. Another area of interest is the investigation of the role of ion channels in other physiological processes, such as muscle contraction and neurotransmitter release. Additionally, further studies are needed to investigate the safety and efficacy of this compound in different patient populations, such as children and the elderly.
Synthesis Methods
1-(Diethylamino)propan-2-yl 2-methoxybenzoate is synthesized by the esterification reaction of 2-methoxybenzoic acid and 1-(diethylamino)propan-2-ol. The reaction is catalyzed by sulfuric acid and produces this compound as a white crystalline powder.
Scientific Research Applications
1-(Diethylamino)propan-2-yl 2-methoxybenzoate has been widely used in scientific research for its ability to block ion channels and inhibit neurotransmitter release. It has been used in studies to investigate the role of ion channels in pain sensation and to develop new analgesic drugs.
Properties
Molecular Formula |
C15H23NO3 |
---|---|
Molecular Weight |
265.35 g/mol |
IUPAC Name |
1-(diethylamino)propan-2-yl 2-methoxybenzoate |
InChI |
InChI=1S/C15H23NO3/c1-5-16(6-2)11-12(3)19-15(17)13-9-7-8-10-14(13)18-4/h7-10,12H,5-6,11H2,1-4H3 |
InChI Key |
JEIXOKIFTKWIFZ-UHFFFAOYSA-N |
SMILES |
CCN(CC)CC(C)OC(=O)C1=CC=CC=C1OC |
Canonical SMILES |
CCN(CC)CC(C)OC(=O)C1=CC=CC=C1OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.